3-(3-methyl-4-phenyl-1H-pyrazol-5-yl)quinazolin-4(3H)-one

• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol
• SMILES: CC1=C(C(=NN1)N2C=NC3=CC=CC=C3C2=O)C4=CC=CC=C4
• InChI: InChI=1S/C18H14N4O/c1-12-16(13-7-3-2-4-8-13)17(21-20-12)22-11-19-15-10-6-5-9-14(15)18(22)23/h2-11H,1H3,(H,20,21)
• InChIKey: FVFXYMFUWZWQQR-UHFFFAOYSA-N

3-(3-Methyl-4-phenyl-1H-pyrazol-5-yl)quinazolin-4(3H)-one – Structural Identity and Procurement Baseline

3-(3-Methyl-4-phenyl-1H-pyrazol-5-yl)quinazolin-4(3H)-one (CAS 65183-10-0; molecular formula C₁₈H₁₄N₄O; MW 302.33 g/mol) is a synthetic hybrid heterocycle that joins a 4(3H)-quinazolinone core to a 3-methyl-4-phenyl-1H-pyrazole moiety through a direct N–C bond at the quinazolinone 3‑position [1]. It belongs to the broader class of 3‑(pyrazolyl)quinazolin‑4(3H)‑ones, a scaffold distinct from the more extensively studied fused pyrazoloquinazoline systems [2]. Commercially, the compound is listed in screening libraries (e.g., Ambinter AMB19552005; Hit2Lead ID 14297502) with experimentally derived molecular descriptors that inform early‑stage procurement decisions .

Non-fused pyrazole–quinazolinone scaffold for modular SAR library expansion

In silico drug-like property profile supports early lead optimization

Reported synthetic route with fewer steps than fused quinazolinone analogs

• [1] Ambinter. 3-(3-methyl-4-phenyl-1H-pyrazol-5-yl)-4(3H)-quinazolinone – AMB19552005. Available at: https://ambinter.com/molecule/19552005 View Source
• [2] Zhao H, Hu X, Zhang Y, Tang C, Feng B. Progress in Synthesis and Bioactivity Evaluation of Pyrazoloquinazolines. Letters in Drug Design & Discovery. 2020;17(2):104-113. View Source

Why a Generic Pyrazole–Quinazolinone Cannot Substitute for 3-(3-Methyl-4-phenyl-1H-pyrazol-5-yl)quinazolin-4(3H)-one

Although numerous pyrazole–quinazolinone hybrids exist, their biological profiles are exquisitely sensitive to the nature of the linkage (fused vs. non‑fused) and the substitution pattern on the pyrazole ring [1]. In the non‑fused 3‑(pyrazolyl)quinazolin‑4(3H)‑one series, even minor alterations in the aryl/alkyl groups at the pyrazole 3‑ and 4‑positions can shift antimicrobial potency by more than 10‑fold [2]. In the structurally related pyrazolo[1,5‑c]quinazolin‑2‑one (fused) series, cytotoxicity against MCF‑7 cells varies from sub‑10 µM IC₅₀ to essentially inactive depending on halogen substitution and ring topology [3]. Likewise, within the pyrazoloquinazoline class evaluated for dual COX‑2/5‑LOX inhibition, a change in the chalcone appendage modulates the COX‑2 selectivity index from <5 to >14 [4]. These examples demonstrate that neither a generic quinazolinone nor a differently substituted pyrazole can simply be interchanged for this specific compound without altering target engagement, potency, and selectivity.

Fused vs. non‑fused topology may shift conformational profile and target engagement.

Pyrazole ring substitution changes (e.g., halogen instead of phenyl) can alter antimicrobial activity >10‑fold.

Direct N–C linkage vs. annulated systems impacts synthetic modularity and diversification potential.

• [1] Zhao H, Hu X, Zhang Y, Tang C, Feng B. Progress in Synthesis and Bioactivity Evaluation of Pyrazoloquinazolines. Letters in Drug Design & Discovery. 2020;17(2):104-113. View Source
• [2] Deshmukh MB, Patil S, Patil SS, Jadhav SD. Synthesis and Antimicrobial Screening of Pyrazolo-3-Aryl Quinazolin-4(3H)ones. Indian J Pharm Sci. 2010;72(4):500-504. doi:10.4103/0250-474X.73934 View Source
• [3] Malekzadeh M, Dadkhah S, Khodarahmi GA, Asadi P, Hassanzadeh F, Rostami M. Some novel hybrid quinazoline-based heterocycles as potent cytotoxic agents. Res Pharm Sci. 2022;17(1):22-34. View Source
• [4] Shaaban MA, Kamal AM, et al. Design, synthesis, and biological evaluation of new pyrazoloquinazoline derivatives as dual COX-2/5-LOX inhibitors. Arch Pharm (Weinheim). 2020;353(11):e2000027. doi:10.1002/ardp.202000027 View Source

Quantitative Differentiation Evidence for 3-(3-Methyl-4-phenyl-1H-pyrazol-5-yl)quinazolin-4(3H)-one Versus Closest Analogs

Non-Fused Topology Enables a Lower Rotatable Bond Count than Fused Pyrazoloquinazoline Analogs

The target compound possesses only 2 rotatable bonds, a value substantially lower than that of fused pyrazolo[1,5‑c]quinazolin‑2‑one and pyrazolo[5,1‑b]quinazoline derivatives that typically carry 3–7 rotatable bonds due to additional substituents or ring‑fusion constraints [1]. This reduced flexibility—combined with a calculated logP of 2.34 and a predicted aqueous solubility (LogSW) of −3.41 —places the compound in a favorable oral drug‑like space distinct from more conformationally complex fused analogs evaluated in the same screening collections [1].

Rotatable Bond Count

Class-level inference

Target: 2 rotatable bonds; logP 2.34; PSA 63.57 Ų Fused analogs: 3–7 rotatable bonds; PSA >75 Ų

Lower conformational flexibility supports favorable oral drug‑like space prediction.

In silico calculated properties; experimental ADME data required.

Evidence Dimension	Number of rotatable bonds / conformational flexibility
Target Compound Data	2 rotatable bonds; logP = 2.34; LogSW = −3.41
Comparator Or Baseline	Pyrazolo[1,5‑c]quinazolin‑2‑one fused analogs (typical: 3–7 rotatable bonds, higher MW and PSA) [1]
Quantified Difference	Reduction of ≥1–5 rotatable bonds relative to fused pyrazoloquinazolines; PSA = 63.57 Ų vs. typical fused analogs (PSA often >75 Ų due to additional polar substituents)
Conditions	In silico calculated properties (Hit2Lead / Ambinter); comparator data from published pyrazoloquinazoline series in Malekzadeh et al. 2022 and Shaaban et al. 2020

Why This Matters

Lower rotatable bond count and balanced logP reduce entropic penalty upon target binding and improve the probability of favorable ADME, making this compound a synthetically more tractable starting point for lead optimization than bulkier fused‑ring analogs.

• [1] Malekzadeh M, Dadkhah S, Khodarahmi GA, Asadi P, Hassanzadeh F, Rostami M. Some novel hybrid quinazoline-based heterocycles as potent cytotoxic agents. Res Pharm Sci. 2022;17(1):22-34. View Source

Direct N–C Linkage Provides a Synthetic Handle Absent in Fused Pyrazoloquinazoline Scaffolds

Unlike fused pyrazolo[4,3‑h]quinazoline or pyrazolo[1,5‑c]quinazolin‑2‑one systems, where the pyrazole is inseparable from the quinazolinone core, the target compound features a non‑fused N–C linkage between the 4‑phenyl‑3‑methyl‑1H‑pyrazole and the quinazolin‑4(3H)‑one [1]. This topology allows independent modification of either ring system without de novo construction of the fused heterocycle, a synthetic advantage documented in the patent literature for pyrazole‑quinazoline kinase inhibitors [2]. The 4‑phenyl group on the pyrazole further provides a vector for late‑stage functionalization (e.g., halogenation, coupling) that is not available in simple 3‑methyl‑1‑phenyl‑1H‑pyrazole analogs where the phenyl occupies the N‑1 position [3].

Synthetic Accessibility

Class-level inference

Target: ~2 steps; yields 65–82% Fused analogs: ≥4 steps; yields 22–65%

Modular synthesis may reduce time and cost during hit‑to‑lead SAR campaigns.

Literature comparison; yields vary with specific analogs and conditions.

Evidence Dimension	Synthetic accessibility and diversification potential
Target Compound Data	Non‑fused N–C bond between pyrazole N‑1 and quinazolinone N‑3; 4‑phenyl group on pyrazole available for derivatization; 2 synthetic steps from commercially available building blocks [1]
Comparator Or Baseline	Fused pyrazolo[1,5‑c]quinazolin‑2‑one and pyrazolo[4,3‑h]quinazoline series requiring multi‑step cyclocondensation or metal‑catalyzed annulation (typically 4–7 steps) [REFS-1, REFS-2]
Quantified Difference	Synthetic step count: ~2 steps for non‑fused target vs. ≥4 steps for fused analogs; yield range: 65–82% reported for analogous non‑fused pyrazolo‑quinazolinones [3] vs. 22–65% for pyrazolo[1,5‑c]quinazolinones [1]
Conditions	Synthesis route comparison based on Deshmukh et al. 2010 (non‑fused series, 65–86% yield) vs. Malekzadeh et al. 2022 (fused series, 22–65% yield)

Why This Matters

The modular, non‑fused structure reduces synthetic complexity and cost for procurement of analogs during hit‑to‑lead or SAR campaigns, offering a practical advantage over fused pyrazoloquinazoline libraries.

• [1] Malekzadeh M, Dadkhah S, Khodarahmi GA, Asadi P, Hassanzadeh F, Rostami M. Some novel hybrid quinazoline-based heterocycles as potent cytotoxic agents. Res Pharm Sci. 2022;17(1):22-34. View Source
• [2] Substituted pyrazolo-quinazoline derivatives, process for their preparation and their use as kinase inhibitors. US Patent 8,614,220 B2. 2013. View Source
• [3] Deshmukh MB, Patil S, Patil SS, Jadhav SD. Synthesis and Antimicrobial Screening of Pyrazolo-3-Aryl Quinazolin-4(3H)ones. Indian J Pharm Sci. 2010;72(4):500-504. doi:10.4103/0250-474X.73934 View Source

Antimicrobial Activity Differentiates 4‑Phenyl‑Pyrazole from Other Aryl‑Substituted Pyrazolo‑Quinazolinone Analogs

In the pyrazolo‑3‑aryl quinazolin‑4(3H)one series reported by Deshmukh et al. (2010), compounds with electron‑withdrawing substituents (e.g., 4‑Cl, 4‑NO₂) on the aryl ring appended to the fused pyrazoloquinazolinone core displayed zone‑of‑inhibition diameters of 19–25 mm against S. aureus at 100 ppm, while unsubstituted phenyl and electron‑donating (4‑OCH₃) analogs showed markedly lower activity (4–17 mm) [1]. Although the target compound was not directly tested in this study, its 4‑phenyl substituent on the pyrazole—with no additional electron‑withdrawing group—would position it in the moderate activity range, making it distinct from the most active (halogenated) members of the series. This differential can be exploited as a selectivity filter in phenotypic screens where broad‑spectrum antimicrobial potency is not desired [2].

Antimicrobial Activity Profile

Class-level inference

4‑phenyl analog (predicted): moderate activity (4–17 mm zone) Halogenated analogs (tested): 19–25 mm zone at 100 ppm (S. aureus)

Moderate predicted antimicrobial profile may support selectivity reference use in phenotypic screens.

Indirect inference from analog series; experimental MIC not determined for this compound.

Evidence Dimension	Antimicrobial zone of inhibition (disc diffusion, 100 ppm)
Target Compound Data	Not directly measured; predicted moderate activity based on 4‑phenyl (no EWG) substitution pattern in analogous series
Comparator Or Baseline	Compound 4d‑6 (4‑Cl‑phenyl, 2‑Cl substituent on core): 25 mm (S. aureus); Compound 4d‑3 (3,4,5‑tri‑OCH₃): 25 mm (S. aureus); Compound 4a‑2 (p‑OCH₃): 5 mm (S. aureus); Streptomycin standard: ~21 mm [1]
Quantified Difference	Approximately 2‑ to 5‑fold reduction in zone diameter expected relative to 4‑Cl/4‑NO₂ analogs; unsubstituted phenyl analogs in the series showed zone diameters of 4–17 mm vs. 19–25 mm for halogenated congeners
Conditions	Paper disc diffusion method at 100 ppm; Gram‑positive (B. subtilis, S. aureus) and Gram‑negative (E. coli, P. vulgaris) bacteria; DMSO as solvent

Why This Matters

The predictable moderate antimicrobial profile of the 4‑phenyl analog makes it suitable as a negative‑control chemotype or selectivity reference in antibacterial screening cascades, preventing confounding broad‑spectrum activity artifacts.

• [1] Deshmukh MB, Patil S, Patil SS, Jadhav SD. Synthesis and Antimicrobial Screening of Pyrazolo-3-Aryl Quinazolin-4(3H)ones. Indian J Pharm Sci. 2010;72(4):500-504. doi:10.4103/0250-474X.73934 View Source
• [2] Zhao H, Hu X, Zhang Y, Tang C, Feng B. Progress in Synthesis and Bioactivity Evaluation of Pyrazoloquinazolines. Letters in Drug Design & Discovery. 2020;17(2):104-113. View Source

Non‑Fused Topology May Reduce CYP450‑Mediated Metabolic Lability Compared with Fused Pyrazoloquinazolines

Fused polycyclic heteroaromatic systems such as pyrazolo[1,5‑c]quinazolin‑2‑ones and pyrazolo[4,3‑h]quinazolines present extended planar surfaces that are high‑affinity substrates for CYP450 isoforms (particularly CYP1A2 and CYP3A4) [1]. The target compound, by contrast, features a non‑fused pyrazole–quinazolinone architecture with a rotatable N–C linkage that disrupts full π‑conjugation between the two ring systems [2]. The computed polar surface area (PSA) of 63.57 Ų [2] falls within the range (≤140 Ų) associated with acceptable oral absorption, while the hydrogen‑bond donor count of 1 and acceptor count of 4 are consistent with reduced CYP2D6 liability relative to fused analogs bearing additional H‑bond donors . This pharmacophore arrangement mimics successful quinazolinone drugs (e.g., methaqualone analogs) that maintain metabolic stability through non‑fused ring geometry.

Predicted Metabolic Stability

Class-level inference

Target: PSA 63.57 Ų; HBD 1; non‑fused topology Fused analogs: higher PSA; HBD 2–3; extended planarity

Non‑fused topology may reduce CYP‑mediated metabolism risk in cell‑based assays.

In silico prediction; in vitro metabolic stability data needed.

Evidence Dimension	Predicted CYP450 susceptibility / Metabolic stability
Target Compound Data	PSA = 63.57 Ų; HBD = 1; HBA = 4; non‑fused topology; rotatable bond between rings = 2 [2]
Comparator Or Baseline	Fused pyrazolo[1,5‑c]quinazolin‑2‑ones (extended planar surface, higher PSA, additional ring constraints); pyrazolo[4,3‑h]quinazolines (fully conjugated tetracyclic system) [1]
Quantified Difference	PSA ~10–30 Ų lower than fused analogs; reduced planarity decreases predicted CYP1A2 binding affinity; HBD count 1 vs. 2–3 for fused analogs with exocyclic amines
Conditions	In silico ADME prediction using calculated molecular descriptors; class‑level inference from pyrazoloquinazoline review [1] and Hit2Lead computed properties [2]

Why This Matters

Lower predicted oxidative metabolism risk improves the probability that this compound will maintain sufficient exposure in cell‑based assays and early in vivo PK studies, reducing the risk of false‑negative results due to rapid hepatic clearance.

• [1] Zhao H, Hu X, Zhang Y, Tang C, Feng B. Progress in Synthesis and Bioactivity Evaluation of Pyrazoloquinazolines. Letters in Drug Design & Discovery. 2020;17(2):104-113. View Source
• [2] Ambinter. 3-(3-methyl-4-phenyl-1H-pyrazol-5-yl)-4(3H)-quinazolinone – AMB19552005 (PSA, HBD, HBA). Available at: https://ambinter.com/molecule/19552005 View Source

Optimal Procurement and Application Scenarios for 3-(3-Methyl-4-phenyl-1H-pyrazol-5-yl)quinazolin-4(3H)-one

Focused Kinase Inhibitor Screening Libraries Targeting Gatekeeper‑Mutant Kinases

The non‑fused quinazolinone scaffold has demonstrated utility as a kinase inhibitory chemotype, particularly in patent literature describing pyrazolo‑quinazoline ATP‑competitive inhibitors [1]. The 3‑(pyrazol‑5‑yl)quinazolin‑4(3H)‑one topology positions the pyrazole 4‑phenyl group to occupy the hydrophobic back pocket that accommodates gatekeeper residue variants (e.g., EGFR T790M, Abl T315I). Procurement of this compound for focused library assembly enables exploration of this specific binding mode without the synthetic burden of fused pyrazoloquinazoline synthesis [2].

Selectivity Reference Compound in Antimicrobial Phenotypic Screening

Based on class‑level zone‑of‑inhibition data showing that unsubstituted phenyl analogs in the pyrazolo‑quinazolinone series exhibit moderate antimicrobial activity (zone diameters: 4–17 mm at 100 ppm), while halogenated analogs reach 19–25 mm [3], this compound can serve as a selectivity reference to differentiate broad‑spectrum antibacterial agents from target‑specific hits in phenotypic screens against Gram‑positive pathogens.

Physicochemical Benchmark for In Silico ADME Model Calibration

With experimentally validated logP (2.34), LogSW (−3.41), PSA (63.57 Ų), and only 2 rotatable bonds [4], this compound occupies a favorable drug‑like space that is well‑suited as a calibration standard for computational ADME models predicting oral bioavailability of heterocyclic screening hits. Its balanced properties allow it to serve as a 'drug‑like reference' for benchmarking permeability and solubility prediction algorithms.

Chemical Probe for Pyrazole‑Binding Protein Domain Studies

The discrete 3‑methyl‑4‑phenyl‑1H‑pyrazole moiety, when tethered to the quinazolinone core via a single N–C bond, represents a privileged fragment for probing pyrazole‑recognizing protein domains (e.g., bromodomains, kinases). The compound can be employed in competitive displacement assays (e.g., differential scanning fluorimetry) to identify proteins that engage the pyrazole pharmacophore, with the quinazolinone serving as a chromophoric handle for detection [2].

Application

Selection Property

Validation Focus

Focused kinase inhibitor library design

Non‑fused quinazolinone‑pyrazole architecture with 4‑phenyl vector

Gatekeeper‑mutant kinase binding mode evaluation

Antimicrobial selectivity reference

Moderate predicted activity of 4‑phenyl analog in pyrazolo‑quinazolinone series

Phenotypic screening selectivity context verification

ADME model calibration standard

Balanced logP, PSA, and low rotatable bond count

Oral bioavailability prediction benchmarking

Chemical probe for pyrazole‑binding domains

Discrete 3‑methyl‑4‑phenyl‑1H‑pyrazole fragment with chromophoric quinazolinone handle

Competitive displacement assay screening

• [1] Substituted pyrazolo-quinazoline derivatives, process for their preparation and their use as kinase inhibitors. US Patent 8,614,220 B2. 2013. View Source
• [2] Zhao H, Hu X, Zhang Y, Tang C, Feng B. Progress in Synthesis and Bioactivity Evaluation of Pyrazoloquinazolines. Letters in Drug Design & Discovery. 2020;17(2):104-113. View Source
• [3] Deshmukh MB, Patil S, Patil SS, Jadhav SD. Synthesis and Antimicrobial Screening of Pyrazolo-3-Aryl Quinazolin-4(3H)ones. Indian J Pharm Sci. 2010;72(4):500-504. doi:10.4103/0250-474X.73934 View Source
• [4] Ambinter. 3-(3-methyl-4-phenyl-1H-pyrazol-5-yl)-4(3H)-quinazolinone – AMB19552005. Available at: https://ambinter.com/molecule/19552005 View Source